(4-hydroxy-5-oxo-1,2-diphenyl-2,5-dihydro-1H-pyrrol-3-yl)acetic acid

• IUPAC Name: 2-(4-hydroxy-5-oxo-1,2-diphenyl-2H-pyrrol-3-yl)acetic acid
• InChI: InChI=1S/C18H15NO4/c20-15(21)11-14-16(12-7-3-1-4-8-12)19(18(23)17(14)22)13-9-5-2-6-10-13/h1-10,16,22H,11H2,(H,20,21)
• InChI Key: CPQWYQYYKHMQNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C(=C(C(=O)N2C3=CC=CC=C3)O)CC(=O)O
• Molecular Formula: C18H15NO4
• DSSTOX Substance ID: DTXSID80933509
• Molecular Weight: 309.3 g/mol
• CAS RN: 148930-27-2

Description

(4-hydroxy-5-oxo-1,2-diphenyl-2,5-dihydro-1H-pyrrol-3-yl)acetic acid, also known as HODPA, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. HODPA belongs to the class of pyrrole-based compounds and has been synthesized using various methods.

Scientific Research Applications

(4-hydroxy-5-oxo-1,2-diphenyl-2,5-dihydro-1H-pyrrol-3-yl)acetic acid has been studied for its potential applications in scientific research. It has been found to have anti-inflammatory properties and has been used in the treatment of various inflammatory diseases. (4-hydroxy-5-oxo-1,2-diphenyl-2,5-dihydro-1H-pyrrol-3-yl)acetic acid has also been studied for its potential as an anticancer agent, as it has been found to inhibit the growth of cancer cells. Additionally, (4-hydroxy-5-oxo-1,2-diphenyl-2,5-dihydro-1H-pyrrol-3-yl)acetic acid has been studied for its potential as an antioxidant and has been found to protect against oxidative stress.

Mechanism of Action

The mechanism of action of (4-hydroxy-5-oxo-1,2-diphenyl-2,5-dihydro-1H-pyrrol-3-yl)acetic acid is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth. (4-hydroxy-5-oxo-1,2-diphenyl-2,5-dihydro-1H-pyrrol-3-yl)acetic acid has also been found to scavenge free radicals and protect against oxidative stress.
Biochemical and Physiological Effects:
(4-hydroxy-5-oxo-1,2-diphenyl-2,5-dihydro-1H-pyrrol-3-yl)acetic acid has been found to have various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the activity of COX-2 and iNOS enzymes. (4-hydroxy-5-oxo-1,2-diphenyl-2,5-dihydro-1H-pyrrol-3-yl)acetic acid has also been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, (4-hydroxy-5-oxo-1,2-diphenyl-2,5-dihydro-1H-pyrrol-3-yl)acetic acid has been found to protect against oxidative stress by scavenging free radicals and increasing the activity of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

One advantage of using (4-hydroxy-5-oxo-1,2-diphenyl-2,5-dihydro-1H-pyrrol-3-yl)acetic acid in lab experiments is its ability to inhibit the activity of specific enzymes involved in inflammation and cancer cell growth. Additionally, (4-hydroxy-5-oxo-1,2-diphenyl-2,5-dihydro-1H-pyrrol-3-yl)acetic acid has been found to have low toxicity, making it a safer alternative to other anti-inflammatory and anticancer agents. However, one limitation of using (4-hydroxy-5-oxo-1,2-diphenyl-2,5-dihydro-1H-pyrrol-3-yl)acetic acid in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of (4-hydroxy-5-oxo-1,2-diphenyl-2,5-dihydro-1H-pyrrol-3-yl)acetic acid. One direction is the further exploration of its anti-inflammatory properties and its potential as a treatment for inflammatory diseases. Another direction is the study of its anticancer properties and its potential as a treatment for various types of cancer. Additionally, further research is needed to fully understand the mechanism of action of (4-hydroxy-5-oxo-1,2-diphenyl-2,5-dihydro-1H-pyrrol-3-yl)acetic acid and its effects on various biochemical and physiological pathways.

Synthesis Methods

(4-hydroxy-5-oxo-1,2-diphenyl-2,5-dihydro-1H-pyrrol-3-yl)acetic acid can be synthesized using various methods, including the reaction of 2,5-diphenylpyrrole with glyoxylic acid, followed by oxidation with potassium permanganate. Another method involves the reaction of 2,5-diphenylpyrrole with chloroacetic acid, followed by hydrolysis with sodium hydroxide. Both methods yield (4-hydroxy-5-oxo-1,2-diphenyl-2,5-dihydro-1H-pyrrol-3-yl)acetic acid as a white powder.